2-[4-(2-Aminobenzenesulfonyl)piperazin-1-yl]ethanol

• IUPAC Name: 2-[4-(2-aminophenyl)sulfonylpiperazin-1-yl]ethanol
• InChI: InChI=1S/C12H19N3O3S/c13-11-3-1-2-4-12(11)19(17,18)15-7-5-14(6-8-15)9-10-16/h1-4,16H,5-10,13H2
• InChI Key: RYQJSZOSQSLRNR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)S(=O)(=O)C2=CC=CC=C2N
• Molecular Formula: C12H19N3O3S
• DSSTOX Substance ID: DTXSID60656087
• Molecular Weight: 285.36 g/mol
• CAS RN: 1154310-76-5

Description

“2-[4-(2-Aminobenzenesulfonyl)piperazin-1-yl]ethanol” is a chemical compound with the molecular formula C12H19N3O3S. It has an average mass of 285.363 Da and a monoisotopic mass of 285.114716 Da.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C12H19N3O3S. Detailed structural analysis would require advanced techniques like X-ray crystallography or NMR spectroscopy, which are beyond the scope of this analysis.

Scientific Research Applications

Synthesis and Chemical Characterization

• The synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, which includes structures related to 2-[4-(2-Aminobenzenesulfonyl)piperazin-1-yl]ethanol, have been explored for their potential in the discovery of functional molecules and pharmaceuticals. This includes developments in sequential Nicholas and Pauson-Khand reactions for unique polyheterocyclic compounds and the production of 2-aminobenzenesulfonamide-containing cyclononyne as a multifunctional click cycloalkyne agent, highlighting the importance of such derivatives in organic synthesis and pharmaceutical industry applications (Kyosuke Kaneda, 2020).

Piperazine Derivatives in Therapeutics

• Piperazine derivatives, such as 2-[4-(2-Aminobenzenesulfonyl)piperazin-1-yl]ethanol, are of significant interest in drug design due to their presence in a wide array of drugs with diverse therapeutic uses. Modifications to the piperazine nucleus can lead to significant differences in the medicinal potential of resultant molecules, underlining their flexibility as a chemical scaffold for the development of drugs targeting various diseases including CNS disorders, cancer, and infections (A. Rathi et al., 2016).

Anti-mycobacterial Activity

• The anti-mycobacterial potential of piperazine analogues, including structures akin to 2-[4-(2-Aminobenzenesulfonyl)piperazin-1-yl]ethanol, has been reviewed. Piperazine is highlighted as a versatile core in numerous marketed drugs, with recent molecules showing significant activity against Mycobacterium tuberculosis, including multidrug-resistant and extremely drug-resistant strains. This points towards the utility of such derivatives in developing safer, selective, and cost-effective anti-mycobacterial agents (P. Girase et al., 2020).